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Compound of Interest

Compound Name: 2-Piperidinemethanol

Cat. No.: B146044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 2-Piperidinemethanol (CAS 3433-37-2),

a versatile heterocyclic building block crucial in pharmaceutical and chemical synthesis. This

document consolidates its chemical and physical properties, detailed experimental protocols for

its synthesis, comprehensive spectroscopic data, and key applications, with a focus on its role

as a precursor in the synthesis of local anesthetics. Safety and handling information is also

provided to ensure its proper use in a laboratory setting. The guide is intended to be a valuable

resource for researchers, scientists, and professionals involved in drug discovery and

development.

Chemical and Physical Properties
2-Piperidinemethanol, also known as 2-(Hydroxymethyl)piperidine, is a white to slightly brown

solid at room temperature.[1] It possesses a piperidine ring, which imparts specific reactivity

and solubility characteristics, making it a valuable intermediate in the synthesis of a variety of

bioactive molecules.[1]

Table 1: Physical and Chemical Properties of 2-Piperidinemethanol
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Property Value Source

CAS Number 3433-37-2 [2]

Molecular Formula C₆H₁₃NO [2]

Molecular Weight 115.17 g/mol [2]

Appearance
White to almost white

crystalline powder
[1]

Melting Point 68-70 °C (lit.) [2]

Boiling Point 100-102 °C (6 mmHg) [1]

Density 0.9837 g/cm³ (rough estimate) [1]

Solubility
Soluble in Methanol, Slightly

soluble in water
[1]

pKa 15.08 ± 0.10 (Predicted) [3]

Spectroscopic Data
Spectroscopic analysis is essential for the verification of the identity and purity of 2-
Piperidinemethanol.

Table 2: Spectroscopic Data for 2-Piperidinemethanol

Technique Data

¹H NMR Spectrum available at ChemicalBook.[4]

¹³C NMR Spectrum available at SpectraBase.[5]

Mass Spectrum (EI) Spectrum available at NIST WebBook.[6]

IR Spectrum
Spectra (ATR-IR, Vapor Phase IR) available at

SpectraBase.[7][8]

Synthesis of 2-Piperidinemethanol
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A common and effective method for the synthesis of 2-Piperidinemethanol is the catalytic

hydrogenation of 2-Pyridinemethanol. This reaction involves the reduction of the pyridine ring to

a piperidine ring.

Experimental Protocol: Catalytic Hydrogenation of 2-
Pyridinemethanol
This protocol is a representative procedure based on established chemical literature.[9][10]

Materials:

2-Pyridinemethanol

Platinum (IV) oxide (PtO₂, Adams' catalyst) or Rhodium(III) oxide (Rh₂O₃)

Glacial acetic acid (solvent)

Ethanol (for workup)

Sodium bicarbonate (for neutralization)

Anhydrous sodium sulfate (for drying)

Hydrogen gas (high pressure)

High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

In a high-pressure reaction vessel, dissolve 2-Pyridinemethanol in glacial acetic acid.

Add the catalyst (PtO₂ or Rh₂O₃) to the solution. The catalyst loading is typically around 0.5

mol%.

Seal the reaction vessel and purge it with nitrogen gas, followed by hydrogen gas.

Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 5 bar).[11]
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Stir the reaction mixture at a controlled temperature (e.g., 40 °C) for a specified time (e.g., 16

hours), or until hydrogen uptake ceases.[11]

After the reaction is complete, cool the vessel to room temperature and carefully vent the

hydrogen gas.

Filter the reaction mixture to remove the catalyst.

Concentrate the filtrate under reduced pressure to remove the solvent.

Dissolve the residue in ethanol and neutralize it with a saturated solution of sodium

bicarbonate.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield the crude 2-Piperidinemethanol.

The product can be further purified by distillation or recrystallization.

Applications in Drug Development
2-Piperidinemethanol serves as a key intermediate in the synthesis of various

pharmaceuticals, particularly local anesthetics.[1] Its chiral nature also makes it a valuable

building block in asymmetric synthesis.

Synthesis of Local Anesthetics: Ropivacaine and
Bupivacaine
2-Piperidinemethanol and its derivatives are crucial in the synthesis of amide-type local

anesthetics like Ropivacaine and Bupivacaine.[12][13] The piperidine moiety is a core

component of these drug molecules.

Below is a generalized workflow for the synthesis of these local anesthetics, highlighting the

role of a piperidine precursor.
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Starting Materials

Reaction Steps

Final Product

2-Piperidinecarboxylic Acid Derivative

Acylation

2,6-Dimethylaniline

Amidation

N-Alkylation

Local Anesthetic (e.g., Ropivacaine, Bupivacaine)

Click to download full resolution via product page

General workflow for the synthesis of local anesthetics.

Safety and Handling
2-Piperidinemethanol is classified as a corrosive substance and can cause severe skin burns

and eye damage.[2] It is also irritating to the respiratory system.[1]

Table 3: Safety Information for 2-Piperidinemethanol
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Hazard Statement Precautionary Statement

H314: Causes severe skin burns and eye

damage

P260: Do not breathe

dust/fume/gas/mist/vapours/spray

H335: May cause respiratory irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing

It is crucial to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. In case

of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.[1]

Conclusion
2-Piperidinemethanol (CAS 3433-37-2) is a fundamental building block in organic synthesis

with significant applications in the pharmaceutical industry. Its well-defined chemical properties,

coupled with established synthetic routes, make it a valuable precursor for a range of complex

molecules, most notably local anesthetics. This guide provides essential technical information

to support its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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